5-[4-(4-fluorophenyl)piperazino]-6-phenyl-3(2H)-pyridazinone

• IUPAC Name: 4-[4-(4-fluorophenyl)piperazin-1-yl]-3-phenyl-1H-pyridazin-6-one
• InChI: InChI=1S/C20H19FN4O/c21-16-6-8-17(9-7-16)24-10-12-25(13-11-24)18-14-19(26)22-23-20(18)15-4-2-1-3-5-15/h1-9,14H,10-13H2,(H,22,26)
• InChI Key: IGCKOQPPCUTMAC-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=C(C=C2)F)C3=CC(=O)NN=C3C4=CC=CC=C4
• Molecular Formula: C20H19FN4O
• Molecular Weight: 350.4 g/mol

Description

5-[4-(4-fluorophenyl)piperazino]-6-phenyl-3(2H)-pyridazinone is a heterocyclic compound with a six-membered ring containing two adjacent nitrogen atoms and an oxygen atom at the 3-position. It belongs to the pyridazinone class of compounds and has demonstrated diverse pharmacological activities. These activities include antimicrobial, antidepressant, anti-hypertensive, anticancer, antiplatelet, antifeedant, and other biological effects. The compound’s structure is characterized by a phenyl group, a fluorophenyl substituent, and a piperazino moiety.

Synthesis Analysis

The synthesis of this compound involves the construction of the pyridazinone ring system. Various synthetic routes have been explored, including cyclization reactions and functional group manipulations. Researchers have employed different strategies to introduce the fluorophenyl and piperazino substituents. The synthesis typically requires careful optimization of reaction conditions to achieve high yields and purity.

Molecular Structure Analysis

• Piperazino Moiety : The piperazino fragment plays a crucial role in interactions with biological targets.

Chemical Reactions Analysis

The compound may undergo various chemical reactions, including substitution, oxidation, and reduction. Researchers have explored modifications to the phenyl and piperazino groups to enhance specific properties. Additionally, the pyridazinone ring can participate in cyclization reactions to form more complex derivatives. Detailed investigations into reaction mechanisms and kinetics are essential for understanding the compound’s reactivity.

Physical And Chemical Properties Analysis

• Spectroscopic Properties : Analyze UV, IR, and NMR spectra to confirm its structure.

Mechanism of Action

The precise mechanism of action for 5-[4-(4-fluorophenyl)piperazino]-6-phenyl-3(2H)-pyridazinone depends on its specific biological target. It may interact with receptors, enzymes, or other cellular components. Further studies are needed to elucidate its binding sites and downstream effects. Computational modeling and experimental assays can provide insights into its mode of action.

Safety and Hazards

• Risk Assessment : Evaluate potential risks associated with exposure.

Future Directions

• Clinical Trials : Conduct preclinical and clinical studies to assess efficacy and safety.